Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate

• IUPAC Name: ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate
• InChI: InChI=1S/C7H13N3O2/c1-3-12-6(11)5(8)4-7(2)9-10-7/h5H,3-4,8H2,1-2H3
• InChI Key: FOGNZDNVDFJHHI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1(N=N1)C)N
• Molecular Formula: C7H13N3O2
• Molecular Weight: 171.20 g/mol

Description

Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate, also known as MADP, is a photoaffinity labeling agent that is widely used in scientific research. It is a small molecule that can be incorporated into proteins, nucleic acids, and other biomolecules to study their interactions and functions.

Scientific Research Applications

Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate is a versatile tool for studying protein-protein interactions, protein-ligand interactions, and protein-nucleic acid interactions. It can be used to identify the binding sites of small molecules and antibodies on proteins, as well as to map the contact surfaces between proteins and nucleic acids. Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate can also be used to probe the conformational changes and dynamics of proteins in response to ligand binding or enzymatic activity. In addition, Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate can be used to study the structure and function of membrane proteins and ion channels, which are difficult to study by other methods.

Mechanism of Action

Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate works by covalently attaching to amino acid residues in proteins upon exposure to ultraviolet light. The diazirine moiety in Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate undergoes a photochemical reaction upon absorption of UV light, generating a highly reactive carbene intermediate that can react with nearby amino acid residues in proteins. The resulting covalent bond between Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate and the protein can then be used to identify the binding site of the ligand or probe the conformational changes of the protein.
Biochemical and Physiological Effects
Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate has no known biochemical or physiological effects on living organisms. It is a non-toxic and non-carcinogenic molecule that can be safely used in vitro and in vivo experiments.

Advantages and Limitations for Lab Experiments

Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate has several advantages over other methods for studying protein interactions and functions. It is a small molecule that can be easily incorporated into proteins and nucleic acids without affecting their structure or function. It is also a highly specific probe that can selectively label the target protein or nucleic acid without cross-reacting with other molecules in the system. Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate is a versatile tool that can be used in a wide range of experimental systems, including cell-free systems, cultured cells, and animal models.
However, Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate also has some limitations that need to be considered. First, the labeling efficiency of Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate depends on the accessibility of the target amino acid residues in the protein, which may vary depending on the protein structure and conformation. Second, the covalent bond between Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate and the protein may affect the stability and function of the protein, especially if the labeling occurs at critical functional sites. Finally, the use of UV light to activate Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate may cause unwanted photochemical reactions in the experimental system, leading to non-specific labeling or damage to the biomolecules.

Future Directions

Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate has many potential future directions for scientific research. One possible direction is to develop new photoaffinity labeling agents that can overcome the limitations of Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate, such as low labeling efficiency and non-specific labeling. Another direction is to combine Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate with other techniques, such as mass spectrometry and protein crystallography, to obtain more detailed information about protein interactions and structures. Finally, Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate can be used to study the interactions and functions of proteins in complex biological systems, such as signaling pathways and disease processes.

Synthesis Methods

Ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate can be synthesized through a multi-step process that involves the reaction of ethyl acrylate with diazomethane to form ethyl 2-diazo-3-oxobutanoate. This intermediate is then reacted with methylamine and trifluoroacetic acid to produce ethyl 2-amino-3-(3-methyldiazirin-3-yl)propanoate. The final product is purified by column chromatography and characterized by nuclear magnetic resonance spectroscopy and mass spectrometry.